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Introduction

1-Vinylimidazole (1-VIM) is a heterocyclic organic compound that has garnered significant
attention in various scientific and industrial fields, including polymer chemistry, materials
science, and pharmaceuticals.[1] Its unique molecular structure, featuring a reactive vinyl group
attached to an imidazole ring, imparts a versatile reactivity that allows for its use as a monomer
in polymerization, a ligand in coordination chemistry, and a functional component in the
synthesis of specialized materials. This technical guide provides a comprehensive overview of
the core physicochemical properties of 1-Vinylimidazole, complete with quantitative data,
detailed experimental protocols, and visualizations to aid in its application in research and
development.

Physicochemical Properties

The fundamental physicochemical properties of 1-Vinylimidazole are summarized in the tables
below, providing a consolidated reference for laboratory and development work.

General and Physical Properties
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Property Value Reference(s)

Molecular Formula CsHeNz2 [21[3114]

Molecular Weight 94.11 g/mol [21[31[4]

Appearance .Colf)rless to light yellow/brown 1]
liquid

Odor Amine-like, fishy [3]

Density 1.039 g/mL at 25 °C [31[6][7]

Boiling Point 192-194 °C (at 760 mmHg) [31[5][6]

78-79 °C (at 13 mmHg) [5][6][8]

Melting Point -78 °C [8]

Refractive Index (n2°/D) 1.533 [51617]

Vapor Pressure 0.38 mmHg at 25 °C [2]

Flash Point 84 °C (183.2 °F) - Closed Cup [6][9][10]

olubil LC] hi :

Property Value Reference(s)

Solubility in Water Miscible [3B115][11]
Soluble in alcohols, slightly

Solubility in Organic Solvents soluble in acetonitrile and [3][8]
chloroform.

LogP (Octanol/Water Partition

o 0.5 [2]
Coefficient)
Acid-Base Properties
Property Value Reference(s)
pKa Approximately 6.0 [12]
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Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of 1-
Vinylimidazole are outlined below. These protocols are based on standard laboratory
practices.

Determination of Boiling Point (Micro Method)

The boiling point of 1-Vinylimidazole can be determined using a micro-boiling point apparatus,
which is suitable for small sample volumes.

Apparatus:

e Thiele tube

o High-temperature mineral oil

o Thermometer (calibrated)

e Capillary tube (sealed at one end)

e Small test tube (e.g., 6x50 mm)

» Rubber band or wire for attachment
e Bunsen burner or other heat source

Procedure:

Attach the small test tube containing a few drops of 1-Vinylimidazole to the thermometer
using a rubber band. The bottom of the test tube should be level with the thermometer bulb.

e Place a capillary tube, with its sealed end up, into the test tube.

e Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the oil level is above
the side arm.

o Gently heat the side arm of the Thiele tube with a small flame.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b027976?utm_src=pdf-body
https://www.benchchem.com/product/b027976?utm_src=pdf-body
https://www.benchchem.com/product/b027976?utm_src=pdf-body
https://www.benchchem.com/product/b027976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Observe the capillary tube. A slow stream of bubbles will emerge as the air expands.

Continue heating until a rapid and continuous stream of bubbles escapes from the capillary
tube. This indicates that the liquid has reached its boiling point.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to enter the capillary tube. Record this temperature.

Determination of Density

The density of liquid 1-Vinylimidazole can be accurately measured using a pycnometer or by

the gravimetric method using a graduated cylinder.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume or a graduated cylinder

Analytical balance

Water bath for temperature control (optional, for high accuracy)

Procedure (using a graduated cylinder):

Weigh a clean, dry 10 mL graduated cylinder on an analytical balance and record the mass
(ma).

Carefully add approximately 5-10 mL of 1-Vinylimidazole to the graduated cylinder.
Record the exact volume (V) of the liquid from the meniscus.

Weigh the graduated cylinder with the liquid and record the new mass (mz).
Calculate the mass of the liquid (m_liquid = m2 - ma).

Calculate the density (p) using the formula: p = m_liquid / V.
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» For higher accuracy, perform the measurement at a controlled temperature (e.g., 25 °C)
using a water bath.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
characteristic property. An Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Ethanol or acetone for cleaning

Lens paper
Procedure:

o Ensure the prisms of the Abbe refractometer are clean and dry. Clean with ethanol or
acetone and lens paper if necessary.

o Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,
distilled water).

e Using a clean dropper, place a few drops of 1-Vinylimidazole onto the surface of the lower
prism.

o Close the prisms firmly.

o Circulate water from the constant temperature bath through the refractometer to maintain a
constant temperature (e.g., 20 °C).

o Adjust the light source and the mirror to get optimal illumination.
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o Rotate the knob to bring the borderline between the light and dark fields into the center of the
crosshairs in the eyepiece.

« If the borderline is colored, adjust the compensator to achieve a sharp, achromatic line.

o Read the refractive index value directly from the scale.

Determination of pKa by Acid-Base Titration

The acid dissociation constant (pKa) of the imidazole moiety in 1-Vinylimidazole can be
determined by potentiometric titration.

Apparatus:

e pH meter with a glass electrode

o Burette

» Beaker

e Magnetic stirrer and stir bar

o Standardized solution of a strong acid (e.g., 0.1 M HCI)

» Standardized solution of a strong base (e.g., 0.1 M NaOH)
Procedure:

o Accurately weigh a known amount of 1-Vinylimidazole and dissolve it in a known volume of
deionized water in a beaker.

e Place the beaker on a magnetic stirrer and add a stir bar.

e Immerse the pH electrode in the solution, ensuring the bulb is fully submerged but not in
contact with the stir bar.

o Record the initial pH of the solution.
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« Titrate the 1-Vinylimidazole solution with the standardized HCI solution, adding the acid in
small, known increments (e.g., 0.1-0.5 mL).

» Record the pH after each addition, allowing the reading to stabilize.
« Continue the titration well past the equivalence point.
» Plot a titration curve of pH versus the volume of HCI added.

o The pKa is the pH at the half-equivalence point. This can be determined from the graph as
the pH at half the volume of titrant required to reach the equivalence point (the point of
steepest inflection in the curve).

Visualizations
Polymerization of 1-Vinylimidazole: A Workflow

1-Vinylimidazole is a versatile monomer that can be polymerized through various methods,
most commonly free-radical polymerization, to form poly(1-vinylimidazole) (PVIm). This
polymer has applications in areas such as drug delivery, gene therapy, and as a catalyst.[12]
[13] The following diagram illustrates a typical workflow for the free-radical polymerization of 1-
Vinylimidazole.
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Caption: Workflow for the free-radical polymerization of 1-Vinylimidazole.

Logical Relationship in Drug Delivery Application
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Poly(1-vinylimidazole) and its copolymers are explored for pH-responsive drug delivery
systems. The imidazole groups can be protonated at acidic pH, such as in endosomal
compartments, leading to changes in polymer conformation and potentially triggering drug

release.
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Caption: Logical flow of pH-responsive drug release from a PVIm-based carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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